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Introduction
Modzatinib, also known as ATI-2138, is an investigational, orally administered, covalent, and

irreversible dual inhibitor of Interleukin-2-inducible T-cell kinase (ITK) and Janus kinase 3

(JAK3).[1][2] Its mechanism of action, targeting key enzymes in T-cell signaling pathways,

positions it as a potential therapeutic agent for a range of T-cell-mediated autoimmune and

chronic inflammatory diseases.[2] This technical guide provides an in-depth overview of the

kinase inhibitory profile of Modzatinib, detailing its biochemical and cellular activity, the

experimental protocols used for its characterization, and the signaling pathways it modulates.

Kinase Inhibitory Potency and Selectivity
Modzatinib has demonstrated high potency against its primary targets, ITK and JAK3, with

activity also observed against the related Tec family kinase, TXK.[1][3] Notably, it exhibits

significant selectivity for JAK3 over other members of the JAK family.[1][3]
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Biochemical Inhibitory Activity
The half-maximal inhibitory concentrations (IC50) of Modzatinib against various kinases in

biochemical assays are summarized below.

Kinase Target IC50 (nM)

ITK 0.18

TXK 0.83

JAK3 0.52

JAK1 >2200

JAK2 >2200

Tyk2 >2200

BTK ~4.86 (27-fold less potent than ITK)

Table 1: Biochemical IC50 values of Modzatinib against a panel of kinases. Data sourced

from[1][3].

Cellular Inhibitory Activity
In cellular assays, Modzatinib effectively inhibits downstream signaling events mediated by its

target kinases.
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Cellular
Process/Endpoint

Cell Type Stimulus IC50 (nM)

STAT5

Phosphorylation
Human PBMCs IL-2 23.1

PLCγ1

Phosphorylation
Human PBMCs anti-CD3 7.6

IL-2 Production Human PBMCs anti-CD3 8.6

IFNγ Production Human Whole Blood IL-15 2.6

IFNγ Production Human Whole Blood IL-2 10

IL-17A, IL-21, and

TNF-α Production by

Th17 cells (average)

Human PBMCs - 47

Table 2: Cellular IC50 values of Modzatinib in functional assays. Data sourced from[1][3].

Experimental Protocols
The following section outlines the methodologies employed in key experiments to characterize

the kinase inhibitory profile of Modzatinib.

Biochemical Kinase Assays
Biochemical potency (IC50) of Modzatinib against purified recombinant kinases such as ITK,

TXK, JAK1, JAK2, JAK3, and Tyk2 was determined using standard enzymatic assays. While

the specific assay format (e.g., radiometric, fluorescence-based) is not detailed in the provided

search results, a general workflow can be inferred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Modzatinib (ATI-2138) | ITK/JAK3 inhibitor | Probechem Biochemicals [probechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15610401/docs?utm_src=pdf-body-img#modzatinib-ati-2138-a-comprehensive-kinase-inhibitory-profile
https://www.benchchem.com/product/b15610401?utm_src=pdf-custom-synthesis#bc-rfq
https://www.probechem.com/products_ATI-2138.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Characterization of the dual ITK/JAK3 small molecule covalent inhibitor ATI-2138 -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. ATI-2138 shows robust efficacy in autoimmune disease models | BioWorld [bioworld.com]

To cite this document: BenchChem. [Modzatinib (ATI-2138): A Comprehensive Kinase
Inhibitory Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610401/docs#modzatinib-ati-2138-a-
comprehensive-kinase-inhibitory-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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